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Compound of Interest

Compound Name: Prodelphinidin B3

CAS No.: 78362-05-7

Cat. No.: B3416401

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Prodelphinidin B3 is a B-type proanthocyanidin dimer found in various plant-based foods and

extracts, such as barley, beer, and pine bark.[1][2] As a polyphenolic compound, it exhibits

antioxidant properties, making its accurate quantification crucial for the quality control and

standardization of food products, herbal extracts, and potential pharmaceutical ingredients.

This application note details a validated High-Performance Liquid Chromatography (HPLC)

method coupled with a Ultraviolet (UV) detector for the reliable quantification of Prodelphinidin
B3.

Chemical Structure

The chemical structure of Prodelphinidin B3 is provided below:

Molecular Formula: C₃₀H₂₆O₁₄
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Molecular Weight: 610.5 g/mol

Quantitative Data Summary
The following table summarizes the quantitative performance of the HPLC-UV method for the

analysis of Prodelphinidin B3.[1]

Parameter Value

Linearity Range (µg/mL) 0.31–20.00

Regression Equation y = 5567.5x − 274.3

Correlation Coefficient (R²) 1.0000

Limit of Detection (LOD) (µg/mL) 0.04

Limit of Quantification (LOQ) (µg/mL) 0.13

Experimental Protocol
This protocol is adapted from a validated method for the analysis of phenolic compounds in

plant extracts.[1]

1. Materials and Reagents

Prodelphinidin B3 certified reference standard (≥98% purity)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (LC-MS grade)

Methanol (HPLC grade)

Sample containing Prodelphinidin B3 (e.g., pine bark extract)

2. Instrumentation and Chromatographic Conditions
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HPLC System: An HPLC system equipped with a photodiode array (PDA) or UV detector.[1]

Column: C18 analytical column (e.g., 250 mm × 4.6 mm, 3.0 µm particle size).[1]

Mobile Phase:

Solvent A: 0.1% (v/v) formic acid in water.[1]

Solvent B: Acetonitrile.[1]

Gradient Elution:

Time (min) Solvent A (%) Solvent B (%)

0 95 5

9 94 6

19 93 7

24 91 9

28 83 17

33 65 35

37 15 85

40 95 5

| 45 | 95 | 5 |

Flow Rate: 1.0 mL/min.[1]

Column Temperature: 25 °C.[1]

Detection Wavelength: 280 nm.[1]

Injection Volume: 10 µL

3. Preparation of Standard Solutions
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Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Prodelphinidin B3
standard and dissolve it in 10 mL of methanol. Store at -20°C in the dark.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

primary stock solution with 50% (v/v) aqueous methanol to achieve concentrations within the

linearity range (e.g., 0.31, 0.625, 1.25, 2.5, 5, 10, and 20 µg/mL).

4. Sample Preparation

Accurately weigh 10.0 mg of the sample (e.g., spray-dried pine bark extract).[1]

Add 10 mL of 50% (v/v) aqueous methanol.[1]

Sonicate the mixture for 5 minutes at 25 °C.[1]

Dilute 1 mL of the mixture with 1 mL of 50% (v/v) aqueous methanol.[1]

Filter the diluted sample through a 0.45 µm syringe filter prior to injection into the HPLC

system.[1]

5. Analysis

Inject the prepared standard and sample solutions into the HPLC system.

Identify the Prodelphinidin B3 peak in the sample chromatogram by comparing the

retention time with that of the standard.

Construct a calibration curve by plotting the peak area of the standards against their

corresponding concentrations.

Quantify the amount of Prodelphinidin B3 in the sample using the regression equation

derived from the calibration curve.

Visualizations
Experimental Workflow Diagram
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Caption: Workflow for the quantification of Prodelphinidin B3 by HPLC-UV.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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